Cas no 75520-41-1 (Acetyl Coenzyme A Trilithium Salt)

• Product Name: Acetyl Coenzyme A Trilithium Salt
• CAS No: 75520-41-1
• MF: C₂₃H₃₅Li₃N₇O₁₇P₃S
• MW: 827.369986772537
• MDL: MFCD00167406
• CID: 59699
• PubChem ID: 16218870
• Update Time: 2025-06-15

Acetyl Coenzyme A Trilithium Salt Chemical and Physical Properties

Names and Identifiers

• acetylcoenzyme A, trilithium salt
• ACETYL COENZYME A
• Acetyl Coenzyme A, Li salt
• Acetyl CoA trilithium salt
• 32140-51-5
• acetyl-coenzyme a trilithium salt
• AKOS030242939
• J-700141
• Acetylcoenzymeatrilithiumsalt
• Coenzyme A, S-acetate, trilithium salt
• 75520-41-1
• trilithium;[(2R,3S,4R,5R)-2-[[[[(3R)-4-[[3-(2-acetylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-5-(6-aminopurin-9-yl)-4-hydroxyoxolan-3-yl] hydrogen phosphate
• Acetyl coenzyme A lithium salt
• Acetyl coenzyme A lithium salt, >=93% (HPLC)
• DTXSID70585056
• J-018652
• Acetyl-S-CoA Li3
• Acetyl coenzyme A trilithium salt
• C23-H38-N7-O17-P3-S.3Li
• C23H38N7O17P3S.3Li
• Acetyl coenzyme a(c2:0)lithium
• MFCD00167406
• EINECS 278-233-4
• G84809
• DA-70498
• Acetyl coenzyme A lithium
• Acetyl Coenzyme A Trilithium Salt

• MDL： MFCD00167406
• Inchi： 1S/C23H38N7O17P3S.3Li/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30;;;/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38);;;/q;3*+1/p-3/t13-,16-,17-,18+,22-;;;/m1.../s1
• InChI Key： FTRFBNATWBKIQU-JHJDYNLLSA-K
• SMILES： S(C(C)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])O)O)=O)=O.[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 815.13400
• Monoisotopic Mass: 270.036776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Solids
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 399.5±22.0 °C at 760 mmHg
• Flash Point: 181.6±16.9 °C
• PSA: 421.19000
• LogP: 0.48580
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Acetyl Coenzyme A Trilithium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Other Chemical Reagents

Additional information on Acetyl Coenzyme A Trilithium Salt

Acetyl Coenzyme A Trilithium Salt (CAS No. 75520-41-1): A Comprehensive Overview

Acetyl Coenzyme A Trilithium Salt, a compound with the chemical formula C₅H₈Li₃N₃O₇S, is a specialized derivative of coenzyme A (CoA) that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, identified by its CAS number 75520-41-1, is particularly noted for its role in energy metabolism and its potential applications in synthetic biology and drug design. The introduction of lithium ions into the structure of coenzyme A creates a unique chemical entity that exhibits distinct properties and functionalities, making it a subject of extensive study.

The structure of Acetyl Coenzyme A Trilithium Salt consists of a lipoamide moiety linked to a pantothenoyl group, both of which are essential components of coenzyme A. The addition of three lithium ions modifies the traditional CoA structure, enhancing its reactivity and stability under certain conditions. This modification has been explored for its potential to improve the efficiency of enzymatic reactions involving acetyltransferases, which are critical in various metabolic pathways.

In recent years, there has been growing interest in the use of lithium-based compounds in biochemical applications due to their ability to stabilize reactive intermediates and facilitate catalytic processes. Acetyl Coenzyme A Trilithium Salt is no exception, as it has been shown to enhance the activity of enzymes involved in fatty acid oxidation and ketone body synthesis. These processes are particularly relevant in the context of metabolic disorders and energy homeostasis, making this compound a promising candidate for therapeutic intervention.

One of the most intriguing aspects of Acetyl Coenzyme A Trilithium Salt is its potential role in modulating cellular signaling pathways. Research has indicated that lithium ions can influence the activity of certain enzymes by stabilizing their active conformations or by altering their interaction with other cellular components. In particular, studies have suggested that this compound may have implications for the treatment of neurological disorders, where dysregulation of acetylcholine metabolism has been implicated. The ability of Acetyl Coenzyme A Trilithium Salt to modulate acetyltransferase activity could provide a novel approach to managing these conditions.

The synthesis of Acetyl Coenzyme A Trilithium Salt presents unique challenges due to the sensitivity of the lithium ions and the need for precise control over reaction conditions. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as metal-organic frameworks (MOFs) have been employed to stabilize lithium ions during synthesis, ensuring that the final product retains its desired properties.

Applications of Acetyl Coenzyme A Trilithium Salt extend beyond basic research and into industrial biotechnology. For instance, this compound has been explored as a catalyst in biocatalytic processes, where it can facilitate the conversion of substrates into valuable products. Its ability to enhance enzymatic reactions makes it particularly useful in the production of biofuels and fine chemicals. Additionally, the use of Acetyl Coenzyme A Trilithium Salt in synthetic biology has opened up new possibilities for engineering microbial strains capable of producing complex organic molecules.

The safety profile of Acetyl Coenzyme A Trilithium Salt is another area of interest. While lithium compounds are generally well-tolerated, their interactions with other substances must be carefully managed to avoid adverse effects. Studies have been conducted to assess the toxicity and stability of this compound under various conditions, providing valuable insights into its potential applications and limitations. These studies have also helped to establish guidelines for handling and storing Acetyl Coenzyme A Trilithium Salt in laboratory settings.

Future research on Acetyl Coenzyme A Trilithium Salt is likely to focus on expanding its applications in medicine and biotechnology. One promising direction is the development of novel drug candidates based on this compound or its derivatives. By leveraging its unique chemical properties, researchers aim to create therapeutic agents that can target specific metabolic pathways or signaling networks with high selectivity and efficacy. Additionally, advancements in computational chemistry may enable more accurate predictions of the behavior and interactions of this compound, further facilitating its use in drug design and development.

The role of Acetyl Coenzyme A Trilithium Salt in energy metabolism also presents opportunities for innovation in renewable energy technologies. By enhancing the efficiency of enzymatic reactions involved in metabolic processes, this compound could contribute to the development of more sustainable biofuel production methods. Furthermore, its potential applications in synthetic biology may lead to new strategies for optimizing microbial systems used in bioremediation and waste management.

In conclusion, Acetyl Coenzyme A Trilithium Salt (CAS No. 75520-41-1) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structure and reactivity make it a valuable tool for biochemical research, pharmaceutical development, and industrial biotechnology. As our understanding of its properties continues to grow, so too will its applications, offering new solutions to complex challenges in medicine, energy production, and environmental sustainability.